2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide

• Molecular Formula: C14H10Cl2F3NO3S
• Molecular Weight: 400.2 g/mol
• IUPAC Name: 2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C14H10Cl2F3NO3S/c1-23-10-5-6-11(13(16)12(10)15)24(21,22)20-9-4-2-3-8(7-9)14(17,18)19/h2-7,20H,1H3
• InChI Key: MKZPNLDLEFOEHT-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(F)(F)F)Cl)Cl

Description

2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide, also known as DMTFBS, is a sulfonamide compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. DMTFBS is a highly potent and selective inhibitor of carbonic anhydrase IX (CA IX), a transmembrane protein that is overexpressed in many solid tumors, making it an attractive target for cancer therapy.

Mechanism of Action

The mechanism of action of 2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide is based on its ability to selectively inhibit CA IX, which is overexpressed in hypoxic regions of solid tumors. CA IX plays a critical role in pH regulation and is involved in the survival and proliferation of cancer cells. By inhibiting CA IX, 2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide disrupts the pH balance of cancer cells, leading to cell death.
Biochemical and Physiological Effects:
2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide has been shown to have a range of biochemical and physiological effects. In addition to its anticancer activity, 2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide has been shown to exhibit anti-inflammatory and analgesic properties. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide for lab experiments is its high potency and selectivity for CA IX. This makes it a valuable tool for studying the role of CA IX in cancer biology. However, one limitation of 2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide is its low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several potential future directions for research on 2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide. One area of interest is the development of new formulations or delivery methods to improve its solubility and bioavailability. Another direction is the exploration of its potential as a therapeutic agent for other diseases, such as inflammatory disorders and neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of 2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide and its effects on cancer cells and other biological systems.

Synthesis Methods

2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide can be synthesized through a multi-step process involving the reaction of 2,3-dichloro-4-methoxybenzenesulfonyl chloride with 3-(trifluoromethyl)aniline in the presence of a base, followed by N-methylation using dimethyl sulfate. The final product is obtained through purification and recrystallization.

Scientific Research Applications

2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and renal cell carcinoma, both in vitro and in vivo. Additionally, 2,3-dichloro-4-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide has been shown to enhance the efficacy of other cancer treatments, such as radiation therapy and chemotherapy.